Cas no 13140-69-7 (3-phenyl-1-(pyridin-3-yl)thiourea)

3-phenyl-1-(pyridin-3-yl)thiourea structure
13140-69-7 structure
Product Name:3-phenyl-1-(pyridin-3-yl)thiourea
CAS No:13140-69-7
MF:C12H11N3S
MW:229.300840616226
CID:95822
PubChem ID:5200102
Update Time:2025-04-18

3-phenyl-1-(pyridin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-phenyl-N'-3-pyridinyl-
    • 1-phenyl-3-pyridin-3-ylthiourea
    • 3-phenyl-1-(pyridin-3-yl)thiourea
    • EN300-10181849
    • 13140-69-7
    • N-(3-pyridyl)-N'-phenylthiourea
    • Oprea1_602028
    • SCHEMBL11186307
    • AKOS002806470
    • DTXSID00409413
    • N-PHENYL-N'-(3-PYRIDYL)THIOUREA
    • Z45796210
    • BDBM50448175
    • CHEMBL3120552
    • Inchi: 1S/C12H11N3S/c16-12(14-10-5-2-1-3-6-10)15-11-7-4-8-13-9-11/h1-9H,(H2,14,15,16)
    • InChI Key: WEBCASPSGDNATE-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=NC=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.06736854g/mol
  • Monoisotopic Mass: 229.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69Ų

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